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Compound of Interest

Compound Name: 4-oxobutyl acetate

Cat. No.: B1600431

Essential Safety and Handling Guide for 4-
Oxobutyl Acetate

This guide provides immediate safety, operational, and disposal information for handling 4-
oxobutyl acetate in a laboratory setting. The following procedures are designed for
researchers, scientists, and drug development professionals to ensure safe handling and
minimize exposure risks.

Hazard Identification and Safety Precautions

While a specific Safety Data Sheet (SDS) for 4-oxobutyl acetate (CAS 6564-95-0) is not
readily available, data from the closely related compound 4-(3-Oxobutyl)phenyl acetate (CAS
3572-06-3) indicates that it is harmful to aquatic life with long-lasting effects.[1] Therefore, it is
crucial to avoid its release into the environment.[1] The chemical, physical, and toxicological
properties of similar compounds have not been thoroughly investigated, warranting a cautious
approach.[1]

Precautionary Statements:
e P273: Avoid release to the environment.[1]

e P501: Dispose of contents/container to an approved waste disposal plant.[1]
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Personal Protective Equipment (PPE)

To ensure personal safety, the following personal protective equipment should be worn when
handling 4-oxobutyl acetate.

PPE Category Recommended Equipment

Wear safety glasses with side shields or
Eye/Face Protection goggles.[2] A face shield may also be

appropriate.[3]

Wear protective gloves and clothing.[2]
) ] Chemical-resistant gloves (e.g., Butyl rubber,
Skin Protection o
Neoprene, Nitrile) are recommended.[4] A lab

coat or coveralls should be worn.[5]

If working in a poorly ventilated area or if there
Respiratory Protection is a risk of inhalation, use a NIOSH/MSHA-

approved respirator.[2]

Operational Plan for Safe Handling

1. Engineering Controls:

o Work in a well-ventilated area, preferably under a chemical fume hood.[6]
o Ensure that an eyewash station and safety shower are readily accessible.
2. Handling Procedures:

e Avoid contact with skin and eyes.[7]

e Do not breathe vapors or mists.[1]

o Keep the container tightly closed when not in use.[6]

o Take precautionary measures against static discharge.[8]

e Use only non-sparking tools.[8]
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3. First Aid Measures:
 After inhalation: Move the person to fresh air.[1]

 In case of skin contact: Immediately take off all contaminated clothing and rinse the skin with
water/shower.[1]

o After eye contact: Rinse out with plenty of water. Remove contact lenses if present and easy
to do.[1]

» After swallowing: Make the victim drink water (two glasses at most). Consult a doctor if
feeling unwell.[1]

Disposal Plan
All waste containing 4-oxobutyl acetate must be treated as hazardous waste.
e Waste Collection: Collect waste in a designated, labeled, and sealed container.

o Disposal Method: Dispose of the contents and container to an approved waste disposal
plant.[1] Do not allow the product to enter drains.

Quantitative Data

The following table summarizes the known physical and chemical properties of a related
compound, 4-(3-Oxobutyl)phenyl acetate.
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Property Value

Molecular Formula C12H1403

Molecular Weight 206.24 g/mol

Boiling Point 123-124 °C at 0.2 mmHg
Density 1.099 g/mL at 25 °C
Refractive Index n20/D 1.509

Flash Point 113 °C (235.4 °F) - closed cup
Storage Class 10 - Combustible liquids

Data for 4-(3-Oxobutyl)phenyl acetate[9]

Experimental Workflow

The following diagram illustrates the standard operating procedure for handling 4-oxobutyl
acetate.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.sigmaaldrich.com/JP/ja/product/aldrich/305782
https://www.benchchem.com/product/b1600431?utm_src=pdf-body
https://www.benchchem.com/product/b1600431?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Safe Handling and Disposal of 4-Oxobutyl Acetate

Preparation
- Review SDS
- Wear appropriate PPE

'

Handling
- Work in fume hood
- Avoid contact and inhalation

Storage
- Tightly sealed container Spill or Exposure
- Cool, well-ventilated area

Waste Collection
- Designated, labeled container

Expogtire

Spill Cleanup
- Use absorbent material
- Dispose as hazardous waste

First Aid Disposal

- Follow appropriate measures - Approved hazardous waste facility

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 4-oxobutyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://alkalisci.com/4-3-oxobutyl-phenyl-acetate-1-x-25-g-305782-25g/
https://shop.biosolve-chemicals.eu/upload/produit/cat/0245_EU.pdf
https://www.fishersci.com/store/msds?partNumber=S25523&productDescription=SILVER+ACETATE+10G+REA+GR&vendorId=VN00115888&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC259830010&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/ja/product/aldrich/305782
https://www.benchchem.com/product/b1600431#personal-protective-equipment-for-handling-4-oxobutyl-acetate
https://www.benchchem.com/product/b1600431#personal-protective-equipment-for-handling-4-oxobutyl-acetate
https://www.benchchem.com/product/b1600431#personal-protective-equipment-for-handling-4-oxobutyl-acetate
https://www.benchchem.com/product/b1600431#personal-protective-equipment-for-handling-4-oxobutyl-acetate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1600431?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

